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Compound of Interest

Compound Name:
2-Chloro-N-methoxy-N-

methylisonicotinamide

CAS No.: 250263-39-9

Cat. No.: B1357048 Get Quote

Executive Summary & Chemical Context[2][3][4][5]
This guide defines the standard operating procedure (SOP) for the disposal of 2-Chloro-N-
methoxy-N-methylisonicotinamide. As a Weinreb amide derivative of a halogenated pyridine,

this compound presents a dual-hazard profile that dictates its waste stream:

Halogen Content (Chlorine): Requires high-temperature incineration to prevent the formation

of polychlorinated dibenzodioxins (PCDDs) and furans.

Nitrogenous Heterocycle (Pyridine): Introduces basicity and potential toxicity, necessitating

segregation from strong oxidizers and acids.

Operational Directive: Under no circumstances should this compound be disposed of in general

aqueous waste, trash, or non-halogenated solvent streams.[1] It must be treated as

Halogenated Organic Waste.

Chemical Profile & Hazard Identification[3][6]
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Parameter Data Operational Implication

Chemical Name
2-Chloro-N-methoxy-N-

methylisonicotinamide
Primary ID

Functional Groups
Pyridine ring, Chlorine

substituent, Weinreb Amide
Reactive centers

Molecular Weight ~200.62 g/mol
Calculation basis for

stoichiometry

Physical State
Solid (typically off-white

powder)
Dust control required

Primary Hazards
Irritant (Skin/Eye/Resp), Acute

Tox.[1] (Oral)

PPE: Nitrile gloves, safety

glasses, fume hood

Waste Category Halogenated Organic
CRITICAL: Do not mix with

acetone/ethanol waste

Waste Segregation Logic
The most common compliance failure in the laboratory is the commingling of halogenated

intermediates with non-halogenated solvents. This section details the decision logic required to

maintain regulatory compliance (EPA/RCRA).

Segregation Workflow (DOT Diagram)
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Figure 1: Decision tree for segregating 2-Chloro-N-methoxy-N-methylisonicotinamide
waste. Note that even if dissolved in a non-halogenated solvent, the presence of the

chlorinated solute reclassifies the entire mixture as halogenated waste.[1]
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Scenario A: Disposal of Pure Solid (Expired or Excess
Stock)
Context: You have a vial of solid material that is degraded or no longer needed.

PPE Verification: Don standard PPE (Lab coat, Safety Glasses). Use double nitrile gloves

(0.11 mm minimum thickness) as pyridine derivatives can permeate standard latex.

Containment: Do not dump the solid directly into a large waste drum.

Keep the material in its original glass vial if possible.

If the vial is broken, transfer solid to a wide-mouth High-Density Polyethylene (HDPE) jar.

[1]

Labeling: Apply a hazardous waste tag immediately.

Constituents: "2-Chloro-N-methoxy-N-methylisonicotinamide" (Do not use

abbreviations).[1]

Hazard Checkboxes: Toxic, Irritant.[1][2]

Secondary Containment: Place the sealed container into a clear zip-lock bag to prevent

contamination of the outer waste drum.

Disposal Stream: Deposit into the Solid Hazardous Waste drum.

Scenario B: Disposal of Reaction Mixtures (Quenching)
Context: The compound is in solution (e.g., DCM or THF) following a reaction, potentially with

unreacted reagents.[1]

Scientific Insight: The Weinreb amide moiety is relatively stable, but the pyridine ring is basic. If

your reaction involved strong acids or alkylating agents, the species may exist as a salt.[1]

Quenching (If reactive reagents are present):
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If the mixture contains residual acid chlorides or strong bases (e.g., LiHMDS used to

generate the amide), quench carefully with saturated Ammonium Chloride (

) or Sodium Bicarbonate (

) in a fume hood.[1]

Caution: Ensure evolution of gas (

) has ceased before transferring to waste containers to prevent pressurization.

Phase Separation:

If an aqueous quench was performed, separate the organic layer.[1]

Aqueous Layer: Check pH.[3] If neutral (pH 6-8) and free of organics, it may be drain

disposable (consult local EHS).[1] If it contains pyridine residues, it must go to Aqueous

Hazardous Waste.[1]

Organic Layer: This contains the 2-Chloro-N-methoxy-N-methylisonicotinamide.[1]

Container Selection: Use an HDPE or glass carboy approved for solvents. Avoid metal cans

if the waste stream is acidic, as halogenated compounds can hydrolyze to form HCl,

corroding the metal.[1]

Stream Selection: Pour into the Halogenated Solvent Waste carboy.

Critical: Even if the solvent is Ethyl Acetate (non-halogenated), the presence of the

chlorinated pyridine solute mandates the "Halogenated" stream.

Emergency Contingencies
Spill Management
In the event of a benchtop spill:

Evacuate & Ventilate: The pyridine moiety may release unpleasant, potentially toxic vapors.

[4]

Solid Spill:
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Do not dry sweep (creates dust).

Cover with a wet paper towel or use a HEPA-filtered vacuum dedicated to chemical

cleanup.

Liquid Spill:

Absorb with vermiculite or polypropylene pads.

Do not use paper towels for large spills of halogenated oxidizers (though this compound is

stable, habit is safety).

Place all cleanup materials into a bag labeled "Debris contaminated with Halogenated

Organics."

Exposure Response[1][7]
Skin Contact: Wash with soap and water for 15 minutes.[2] Pyridines can be absorbed

transdermally; monitor for nausea or dizziness.

Eye Contact: Flush for 15 minutes. The basicity of the pyridine ring can cause corneal

damage.

Regulatory Compliance (US Focus)
Proper classification ensures compliance with the Resource Conservation and Recovery Act

(RCRA).[5]

EPA Waste Codes:

D038 (Pyridine): While this is a derivative, strict interpretation often defaults to this

characteristic code if the waste exhibits pyridine-like toxicity or is a commercial chemical

product.[1]

F-List (F001/F002): If dissolved in spent halogenated solvents (Methylene Chloride), the

entire mixture carries an F-code.
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Halogenated Organic Compounds (HOCs): Land disposal is prohibited (Land Ban) for HOCs

>1000 mg/kg. This necessitates incineration as the only viable disposal method [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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